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Compound of Interest

Compound Name: RTI-111

Cat. No.: B1588506 Get Quote

Prepared for Researchers, Scientists, and Drug
Development Professionals
This technical guide provides a comprehensive overview of RTI-111, a phenyltropane

derivative that acts as a potent serotonin-norepinephrine-dopamine reuptake inhibitor (SNDRI).

This document consolidates key chemical data, quantitative pharmacological values, and

detailed experimental protocols to support ongoing research and development efforts.

Chemical and Physical Properties
RTI-111, also known as Dichloropane, is a synthetic compound structurally related to cocaine.

It is most commonly available as a hydrochloride salt.
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Identifier Value Reference

IUPAC Name

Methyl (1R,2S,3S,5S)-3-(3,4-

dichlorophenyl)-8-methyl-8-

azabicyclo[3.2.1]octane-2-

carboxylate

[1]

Synonyms Dichloropane, O-401 [1]

CAS Number 146725-34-0 (free base) [1]

150653-91-1 (hydrochloride) [2]

Molecular Formula C₁₆H₁₉Cl₂NO₂ (free base) [1]

C₁₆H₁₉Cl₂NO₂ HCl

(hydrochloride)
[2]

Molar Mass 328.23 g/mol (free base) [1]

364.7 g/mol (hydrochloride) [2]

Quantitative Pharmacological Data
RTI-111 is a high-affinity ligand for the dopamine (DAT), norepinephrine (NET), and serotonin

(SERT) transporters. The following table summarizes its in vitro binding affinities (Kᵢ) and

inhibitory concentrations (IC₅₀).
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Transporter Assay Type Species Kᵢ (nM) IC₅₀ (nM) Reference

DAT Binding Rat 1.5 [3]

DAT
Uptake

Inhibition
18 [4]

NET Binding Rat 0.44 [3]

NET
Uptake

Inhibition
0.79 [4]

SERT Binding Rat 1.1 [3]

SERT
Uptake

Inhibition
3.13 [4]

Mechanism of Action: Triple Reuptake Inhibition
RTI-111's primary mechanism of action is the simultaneous blockade of DAT, NET, and SERT.

This inhibition of reuptake leads to an accumulation of dopamine, norepinephrine, and

serotonin in the synaptic cleft, thereby enhancing neurotransmission.
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Caption: Signaling pathway of RTI-111 as a triple reuptake inhibitor.

Experimental Protocols
Synthesis of RTI-111
The synthesis of RTI-111 typically starts from methylecgonidine, a precursor that can be

derived from cocaine. The general synthetic route involves the formation of the tropane ring

followed by the introduction of the 3,4-dichlorophenyl group and subsequent esterification.[5][6]

In Vitro Radioligand Binding Assay
This protocol is a representative method for determining the binding affinity of RTI-111 to

monoamine transporters.
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Caption: Experimental workflow for in vitro radioligand binding assay.
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Methodology:

Cell Culture and Membrane Preparation:

Human Embryonic Kidney (HEK293) cells stably expressing the human dopamine

transporter (hDAT), norepinephrine transporter (hNET), or serotonin transporter (hSERT)

are cultured to confluence.

Cells are harvested and homogenized in a suitable buffer (e.g., Krebs-HEPES buffer) to

prepare cell membrane fractions. Protein concentration is determined using a standard

method like the Bradford assay.[7]

Binding Assay:

In assay tubes, combine the cell membrane preparation (5-15 µg of protein), assay buffer,

the radioligand (e.g., [¹²⁵I]RTI-55 at a final concentration of 40-80 pM), and varying

concentrations of the test compound (RTI-111).[7]

To determine non-specific binding, a high concentration of a known inhibitor (e.g., cocaine

for DAT) is used in a parallel set of tubes.

Incubate the mixture for a specified time (e.g., 60 minutes) at room temperature to reach

equilibrium.

Filtration and Washing:

The incubation is terminated by rapid vacuum filtration through glass fiber filters, which

traps the cell membranes with bound radioligand.

The filters are washed with ice-cold buffer to remove unbound radioligand.

Quantification and Data Analysis:

The radioactivity retained on the filters is quantified using a gamma counter.

Specific binding is calculated by subtracting non-specific binding from total binding.
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The concentration of RTI-111 that inhibits 50% of specific radioligand binding (IC₅₀) is

determined by non-linear regression analysis of the competition binding data.

The inhibition constant (Kᵢ) is calculated from the IC₅₀ value using the Cheng-Prusoff

equation.[7]

In Vivo Locomotor Activity Assay
This protocol outlines a method to assess the stimulant effects of RTI-111 in rodents.

Methodology:

Habituation:

Mice are habituated to the locomotor activity chambers (e.g., clear acrylic boxes with

photocell beams) and handling procedures for several days prior to testing. This includes

habituation to vehicle injections.[8]

Baseline Activity:

On the test day, mice are administered a vehicle injection (e.g., saline) and immediately

placed in the locomotor activity chambers. Baseline locomotor activity is recorded for a set

period (e.g., 30-60 minutes).[8]

Drug Administration and Testing:

Following a washout period, the same mice are administered a specific dose of RTI-111
(e.g., via intraperitoneal injection).

The mice are immediately placed back into the activity chambers, and locomotor activity is

recorded for the same duration as the baseline measurement.

Parameters such as horizontal and vertical beam breaks are recorded by a computer

system.[9]

Data Analysis:
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The locomotor activity data after RTI-111 administration is compared to the baseline

activity to determine the stimulant or depressant effects of the compound. Dose-response

curves can be generated by testing multiple doses.

In Vivo Drug Discrimination Assay
This protocol is used to evaluate the subjective effects of RTI-111 by determining if it

substitutes for a known drug of abuse, such as cocaine or amphetamine, in trained animals.

Methodology:

Training:

Rats or non-human primates are trained to press one of two levers in an operant chamber

to receive a reward (e.g., food pellet).[10]

The animals are trained to associate the administration of a known stimulant (the training

drug, e.g., amphetamine) with one lever (the "drug" lever) and the administration of saline

with the other lever (the "saline" lever). Correct lever presses are reinforced with a reward.

[11][12]

Testing:

Once the animals have learned to reliably discriminate between the training drug and

saline (e.g., >80% correct responses), test sessions are conducted.

During a test session, the animal is administered a specific dose of RTI-111, and the

percentage of responses on the "drug" lever is recorded.[11]

Full substitution is considered to have occurred if the animal predominantly presses the

"drug" lever after RTI-111 administration.

Data Analysis:

The results indicate whether RTI-111 produces subjective effects similar to the training

drug. A dose-response curve for substitution can be generated.
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Concluding Remarks
RTI-111 is a valuable research tool for investigating the roles of the monoamine transporter

systems in the central nervous system. Its high affinity and triple reuptake inhibitory action

make it a compound of interest for studies on stimulant effects, addiction, and the development

of potential therapeutics for various neuropsychiatric disorders. The data and protocols

presented in this guide are intended to facilitate further research into the complex

pharmacology of RTI-111.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Dichloropane [medbox.iiab.me]

2. RTI-111 | 150653-91-1 | AGA65391 | Biosynth [biosynth.com]

3. Triple reuptake inhibitors as potential next-generation antidepressants: a new hope? -
PMC [pmc.ncbi.nlm.nih.gov]

4. Dichloropane - Wikipedia [en.wikipedia.org]

5. Buy Dichloropane | 146725-34-0 [smolecule.com]

6. m.psychonautwiki.org [m.psychonautwiki.org]

7. Structure-Activity Relationships of Substituted Cathinones, with Transporter Binding,
Uptake, and Release - PMC [pmc.ncbi.nlm.nih.gov]

8. va.gov [va.gov]

9. Locomotor Activity Predicts Acquisition of Self-Administration Behavior but Not Cocaine
Intake - PMC [pmc.ncbi.nlm.nih.gov]

10. labcorp.com [labcorp.com]

11. Reinforcing and discriminative stimulus effects of RTI 111, a 3-phenyltropane analog, in
rhesus monkeys: interaction with methamphetamine - PubMed [pubmed.ncbi.nlm.nih.gov]

12. The rise (and fall?) of drug discrimination research - PMC [pmc.ncbi.nlm.nih.gov]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1588506?utm_src=pdf-body
https://www.benchchem.com/product/b1588506?utm_src=pdf-body
https://www.benchchem.com/product/b1588506?utm_src=pdf-custom-synthesis
http://medbox.iiab.me/kiwix/wikipedia_en_medicine_2019-12/A/Dichloropane
https://www.biosynth.com/p/AGA65391/150653-91-1-rti-111
https://pmc.ncbi.nlm.nih.gov/articles/PMC4976848/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4976848/
https://en.wikipedia.org/wiki/Dichloropane
https://www.smolecule.com/products/s572700
https://m.psychonautwiki.org/wiki/Dichloropane
https://pmc.ncbi.nlm.nih.gov/articles/PMC5193076/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5193076/
https://www.va.gov/PORTLANDRESEARCH/documents/iacuc/locomotor-activity-sop.doc
https://pmc.ncbi.nlm.nih.gov/articles/PMC4327862/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4327862/
https://www.labcorp.com/education-events/articles/designing-comprehensive-drug-discrimination-study
https://pubmed.ncbi.nlm.nih.gov/11255920/
https://pubmed.ncbi.nlm.nih.gov/11255920/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4879885/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [An In-Depth Technical Guide to RTI-111
(Dichloropane)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588506#rti-111-cas-number-and-molecular-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b1588506#rti-111-cas-number-and-molecular-formula
https://www.benchchem.com/product/b1588506#rti-111-cas-number-and-molecular-formula
https://www.benchchem.com/product/b1588506#rti-111-cas-number-and-molecular-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1588506?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1588506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

